spirasine IV
spirasine IV
Brand Name:
Vulcanchem
CAS No.:
102386-48-1
VCID:
VC0020421
InChI:
InChI=1S/C20H25NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-14,16-17H,1,3-9H2,2H3/t11-,12-,13+,14+,16+,17?,18-,19?,20?/m0/s1
SMILES:
CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2
Molecular Formula:
C20H25NO
Molecular Weight:
295.4 g/mol
spirasine IV
CAS No.: 102386-48-1
Main Products
VCID: VC0020421
Molecular Formula: C20H25NO
Molecular Weight: 295.4 g/mol
| CAS No. | 102386-48-1 |
|---|---|
| Product Name | spirasine IV |
| Molecular Formula | C20H25NO |
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | (5R,9S,11S,16S,17R,18R)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecan-10-one |
| Standard InChI | InChI=1S/C20H25NO/c1-10-7-19-8-12-16-18(2)4-3-5-20(16)13(19)6-11(10)15(22)14(19)17(20)21(12)9-18/h11-14,16-17H,1,3-9H2,2H3/t11-,12-,13+,14+,16+,17?,18-,19?,20?/m0/s1 |
| Standard InChIKey | AEQMMISNDMJYNF-YVYAJNEFSA-N |
| Isomeric SMILES | C[C@@]12CCCC34[C@@H]1[C@@H]5CC67[C@H]3C[C@@H](C(=C)C6)C(=O)[C@@H]7C4N5C2 |
| SMILES | CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2 |
| Canonical SMILES | CC12CCCC34C1C5CC67C3CC(C(=C)C6)C(=O)C7C4N5C2 |
| Synonyms | spirasine IV |
| PubChem Compound | 128089 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume